Cas no 2108723-04-0 (1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one)

1-({4-(Morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one is a specialized organic compound featuring a morpholine-4-carbonyl moiety linked to a phenylmethylthioacetate structure. This molecule is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate. The morpholine ring enhances solubility and bioavailability, while the thioester functionality offers reactivity for further derivatization. Its structural features make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound’s stability under standard conditions and compatibility with common organic solvents further contribute to its utility in laboratory and industrial settings.
1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one structure
2108723-04-0 structure
Product name:1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one
CAS No:2108723-04-0
MF:C14H17NO3S
MW:279.354682683945
CID:6128021
PubChem ID:119106326

1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one
    • AKOS026699897
    • F9994-0470
    • S-[[4-(morpholine-4-carbonyl)phenyl]methyl] ethanethioate
    • 2108723-04-0
    • 1-({[4-(morpholine-4-carbonyl)phenyl]methyl}sulfanyl)ethan-1-one
    • S-(4-(Morpholine-4-carbonyl)benzyl) ethanethioate
    • S-4-(morpholine-4-carbonyl)benzyl ethanethioate
    • Inchi: 1S/C14H17NO3S/c1-11(16)19-10-12-2-4-13(5-3-12)14(17)15-6-8-18-9-7-15/h2-5H,6-10H2,1H3
    • InChI Key: ZBRJKWKSSJGHNV-UHFFFAOYSA-N
    • SMILES: S(C(C)=O)CC1C=CC(=CC=1)C(N1CCOCC1)=O

Computed Properties

  • Exact Mass: 279.09291458g/mol
  • Monoisotopic Mass: 279.09291458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 71.9Ų

1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F9994-0470-2mg
1-({[4-(morpholine-4-carbonyl)phenyl]methyl}sulfanyl)ethan-1-one
2108723-04-0
2mg
$59.0 2023-09-07
Life Chemicals
F9994-0470-15mg
1-({[4-(morpholine-4-carbonyl)phenyl]methyl}sulfanyl)ethan-1-one
2108723-04-0
15mg
$89.0 2023-09-07
Life Chemicals
F9994-0470-25mg
1-({[4-(morpholine-4-carbonyl)phenyl]methyl}sulfanyl)ethan-1-one
2108723-04-0
25mg
$109.0 2023-09-07
Life Chemicals
F9994-0470-40mg
1-({[4-(morpholine-4-carbonyl)phenyl]methyl}sulfanyl)ethan-1-one
2108723-04-0
40mg
$140.0 2023-09-07
Life Chemicals
F9994-0470-5μmol
1-({[4-(morpholine-4-carbonyl)phenyl]methyl}sulfanyl)ethan-1-one
2108723-04-0
5μmol
$63.0 2023-09-07
Life Chemicals
F9994-0470-20mg
1-({[4-(morpholine-4-carbonyl)phenyl]methyl}sulfanyl)ethan-1-one
2108723-04-0
20mg
$99.0 2023-09-07
Life Chemicals
F9994-0470-75mg
1-({[4-(morpholine-4-carbonyl)phenyl]methyl}sulfanyl)ethan-1-one
2108723-04-0
75mg
$208.0 2023-09-07
Life Chemicals
F9994-0470-1mg
1-({[4-(morpholine-4-carbonyl)phenyl]methyl}sulfanyl)ethan-1-one
2108723-04-0
1mg
$54.0 2023-09-07
Life Chemicals
F9994-0470-4mg
1-({[4-(morpholine-4-carbonyl)phenyl]methyl}sulfanyl)ethan-1-one
2108723-04-0
4mg
$66.0 2023-09-07
Life Chemicals
F9994-0470-5mg
1-({[4-(morpholine-4-carbonyl)phenyl]methyl}sulfanyl)ethan-1-one
2108723-04-0
5mg
$69.0 2023-09-07

Additional information on 1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one

Research Briefing on 1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one (CAS: 2108723-04-0)

In recent years, the compound 1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one (CAS: 2108723-04-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. The morpholine and carbonyl functionalities within its structure contribute to its bioactivity, making it a subject of intense research.

Recent studies have focused on the synthesis and optimization of 1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a scalable synthetic route for this compound, highlighting its improved yield and purity. The study also explored its mechanism of action, revealing its ability to selectively inhibit certain kinases involved in inflammatory pathways. This finding opens new avenues for the development of anti-inflammatory drugs with reduced side effects.

Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's potential as a prodrug. The researchers demonstrated that 1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one could be enzymatically cleaved in vivo to release an active metabolite with enhanced bioavailability. This property is particularly valuable for designing targeted therapies with improved pharmacokinetic profiles.

In addition to its therapeutic potential, 1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one has also been explored as a chemical probe in proteomics research. A recent preprint on bioRxiv described its use in activity-based protein profiling (ABPP) to identify novel enzyme targets in cancer cells. The study provided insights into the compound's selectivity and binding affinity, further validating its utility in chemical biology.

Despite these promising developments, challenges remain in the clinical translation of 1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one. Issues such as metabolic stability and off-target effects need to be addressed through further structural optimization and preclinical studies. However, the growing body of research underscores its potential as a versatile scaffold in drug discovery and chemical biology.

In conclusion, 1-({4-(morpholine-4-carbonyl)phenylmethyl}sulfanyl)ethan-1-one (CAS: 2108723-04-0) represents a compelling case study in the intersection of chemistry and biology. Its multifaceted applications, from kinase inhibition to prodrug development, highlight its significance in contemporary research. Future studies should focus on overcoming existing limitations and exploring its full therapeutic potential.

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